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An In-depth Technical Guide to 4-(4-Aminophenyl)morpholin-3-one

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties, spectral data, synthesis protocols, and primary applications of 4-(4-
Aminophenyl)morpholin-3-one. This compound, a key intermediate in the synthesis of the

anticoagulant drug Rivaroxaban, is of significant interest to researchers, scientists, and

professionals in drug development.[1][2][3] This document consolidates critical data into a

structured format, including detailed experimental methodologies and visual diagrams to

elucidate reaction pathways and logical relationships.

Chemical and Physical Properties
4-(4-Aminophenyl)morpholin-3-one is an off-white solid organic compound.[4] Its core

structure consists of a morpholin-3-one ring attached to an aminophenyl group.[3] The key

identifiers and physicochemical properties are summarized in the table below.
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Property Value Source(s)

IUPAC Name
4-(4-aminophenyl)morpholin-3-

one
[5][6]

CAS Number 438056-69-0 [2][5][7]

Molecular Formula C₁₀H₁₂N₂O₂ [2][5][7]

Molecular Weight 192.21 g/mol [2][5][7]

Appearance
White to Off-White Crystalline

Solid/Powder
[3][4][7][8]

Melting Point 165–175 °C [4][8][9]

Boiling Point 502.3 ± 45.0 °C (Predicted) [4][10]

Density 1.268 - 1.3 g/cm³ [3][4]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone.[11] Slightly

soluble in Methanol and water.

[3][4][8]

[3][4][8][11]

pKa 4.85 ± 0.10 (Predicted) [4]

InChI Key
MHCRLDZZHOVFEE-

UHFFFAOYSA-N
[5][6]

Canonical SMILES
C1COCC(=O)N1C2=CC=C(C=

C2)N
[5][12]

Spectral Information
Comprehensive spectral data is crucial for the identification and characterization of 4-(4-
Aminophenyl)morpholin-3-one.

¹H NMR: Proton NMR data is available for structure confirmation.[10][13] Predicted ¹H NMR

(400 MHz, CDCl₃) shows peaks at δ 7.07 (d, J = 8.8 Hz, 2H), 6.69 (d, J = 8.8 Hz, 2H), 4.32

(s, 2H), 4.00 (t, J = 4.8 Hz, 2H), 3.72 (bs, 2H), and 3.69 (t, J = 4.8 Hz, 2H).[10]
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¹³C NMR: Carbon NMR data is available from various suppliers and databases for structural

analysis.[7]

Infrared (IR) Spectroscopy: FTIR spectra have been recorded using both KBr and ATR

techniques on instruments such as the Bruker Tensor 27 FT-IR.[5] These spectra are

available in public databases for comparison.[5][14]

Raman Spectroscopy: Raman spectra have been acquired using instruments like the Bruker

MultiRAM Stand Alone FT-Raman Spectrometer.[5]

Mass Spectrometry (MS): Mass spectral data is available, confirming the molecular weight of

the compound.[13]

Experimental Protocols
The synthesis of 4-(4-Aminophenyl)morpholin-3-one is a critical step in the industrial

production of Rivaroxaban.[15] Several synthetic routes have been developed, with a common

strategy involving the reduction of its nitro precursor, 4-(4-nitrophenyl)morpholin-3-one.

Synthesis via Catalytic Hydrogenation
A widely employed and efficient method is the catalytic hydrogenation of 4-(4-

nitrophenyl)morpholin-3-one. This process is favored for its high yield and purity under

relatively mild conditions.[16]

Objective: To synthesize 4-(4-Aminophenyl)morpholin-3-one by the reduction of 4-(4-

nitrophenyl)morpholin-3-one.

Materials:

4-(4-nitrophenyl)morpholin-3-one

Palladium on activated charcoal (5% Pd/C)

Solvent (e.g., Ethanol, Water, or a mixture thereof)[16][17][18]

Hydrogen gas (H₂)
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Autoclave or Parr pressure apparatus

Filtration apparatus (e.g., Hyflow bed)

Rotary evaporator

Procedure:

Charging the Reactor: Suspend 4-(4-nitrophenyl)morpholin-3-one (e.g., 6.7 g) and 5%

palladium on charcoal (e.g., 340 mg) in the chosen solvent (e.g., 60 g of water) within a

pressure-resistant reactor (autoclave).[17][18]

Inerting the Atmosphere: Purge the reactor with an inert gas, such as nitrogen, and then

replace the atmosphere with hydrogen gas. Repeat the hydrogen purge three times to

ensure all air is removed.[18]

Reaction Conditions: Heat the mixture with stirring to a temperature between 60-90°C.[17]

[18] Apply hydrogen pressure, typically ranging from 1 to 8 bar.[15][17]

Monitoring the Reaction: Monitor the progress of the reaction through techniques like TLC or

HPLC to confirm the consumption of the starting nitro compound. The reaction is typically

complete within 1.5 to 3 hours.[17][18]

Work-up: Once the reaction is complete, cool the mixture to room temperature and carefully

depressurize the reactor.

Catalyst Removal: Filter the reaction mixture through a bed of celite or hyflow to remove the

palladium catalyst.[15][19] The catalyst can be washed with additional solvent (e.g., a

mixture of methanol and dichloromethane) to recover any adsorbed product.[19]

Product Isolation: Concentrate the filtrate under reduced pressure to remove the solvent.[16]

[19]

Crystallization/Purification: Recrystallize the crude product from a suitable solvent, such as

ethanol or isopropanol, to obtain pure 4-(4-Aminophenyl)morpholin-3-one as a crystalline

solid.[15][18] The final product is then filtered, washed with a small amount of cold solvent,

and dried.[19]
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Applications and Significance
The primary and most significant application of 4-(4-Aminophenyl)morpholin-3-one is its role

as a key starting material and intermediate in the synthesis of Rivaroxaban.[1][2][3][20]

Rivaroxaban is a potent, orally active direct Factor Xa inhibitor, widely prescribed as an

anticoagulant for the prevention and treatment of thromboembolic disorders such as deep vein

thrombosis (DVT) and pulmonary embolism (PE).[1][3][19] The efficiency and cost-

effectiveness of Rivaroxaban production are heavily dependent on the successful synthesis of

this crucial intermediate.[15]

Safety and Handling
Hazard Identification:

Causes skin irritation (H315).[5][21][22]

Causes serious eye irritation (H319).[5][21][22]

May cause respiratory irritation (H335).[5][22]

Precautionary Measures:

Handling should be performed in a well-ventilated area.[23]

Wear appropriate personal protective equipment (PPE), including protective gloves, safety

glasses with side-shields, and lab coats.[21][22][23]

Avoid breathing dust.[22] Use a local exhaust system if dust generation is likely.[23]

Wash hands thoroughly after handling.[21][23]

First Aid:

Skin Contact: Wash off with plenty of soap and water. If irritation occurs, seek medical

advice.[21][23]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention if irritation persists.[21]
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[23]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[23]

Storage:

Store in a cool, dry, and dark place in a tightly sealed container.[4][23]

Keep under an inert atmosphere as the material can be air-sensitive.[23]

Visualizations
The following diagrams illustrate the synthesis workflow and the role of 4-(4-
Aminophenyl)morpholin-3-one as a pharmaceutical intermediate.

4-Nitroaniline

2-(2-Chloroethoxy)-N-
(4-nitrophenyl)acetamide

Condensation

2-(2-Chloroethoxy)
acetic acid

4-(4-Nitrophenyl)
morpholin-3-one

Cyclization
(Base, Catalyst) 4-(4-Aminophenyl)

morpholin-3-one

Reduction
(e.g., H₂/Pd-C)

Click to download full resolution via product page

Caption: Synthesis workflow for 4-(4-Aminophenyl)morpholin-3-one.
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Chemical Synthesis

Pharmaceutical Application
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Caption: Role as a key intermediate in drug manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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